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Introduction

The targeting of RNA with small molecules represents a burgeoning frontier in drug discovery,
offering the potential to modulate biological pathways previously considered "undruggable.”
One innovative strategy in this domain is the use of Ribonuclease Targeting Chimeras
(RIBOTACS). These bifunctional molecules consist of a small molecule "recruiter" domain that
binds to a specific RNA structure, connected via a "linker" to an effector domain that recruits an
endogenous nuclease to the RNA target, leading to its degradation.

"RNA recruiter-linker 1" is a component of a RIBOTAC designed to combat SARS-CoV-2.[1]
Its recruiter moiety specifically binds to the SL5, a four-way RNA helix within the 5' untranslated
region (UTR) of the SARS-CoV-2 genome. The linker is conjugated to a ligand that recruits and
activates endogenous RNase L, a potent ribonuclease of the innate immune system.[2][3] The
targeted recruitment of RNase L results in the specific cleavage of the viral RNA, thereby
inhibiting viral replication.[1]

This document provides detailed protocols for cell-based assays to quantify the activity,
efficacy, and mechanism of action of RNA recruiter-linker 1 and similar RIBOTACs. The
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described assays are essential for researchers, scientists, and drug development professionals
engaged in the discovery and validation of RNA-targeting therapeutics.

Mechanism of Action: RIBOTAC-Mediated RNA
Degradation

The fundamental mechanism involves the small molecule acting as an adaptor to bring an
active nuclease into proximity with the target RNA. This process is designed to be catalytic,
allowing a single molecule of the RIBOTAC to facilitate the destruction of multiple RNA targets.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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